Cas no 106206-41-1 (Benzoic acid,3-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-)

• Product Name: Benzoic acid,3-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-
• CAS No: 106206-41-1
• MF: C₃₂H₂₂FN₉O₁₂S₃
• MW: 839.763585567474
• CID: 1176416
• Update Time: 2024-08-05

Benzoic acid,3-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-
• Benzoic acid, 3-[[4-fluoro-6-[[5-hydroxy-7-sulfo-6-[2-[2-sulfo-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-2-naphthalenyl]amino]-1,3,5-triazin-2-yl]amino]-

• Inchi： 1S/C32H22FN9O12S3/c33-30-36-31(34-19-3-1-2-16(12-19)29(44)45)38-32(37-30)35-20-6-10-23-17(13-20)14-26(57(52,53)54)27(28(23)43)42-41-24-11-7-21(15-25(24)56(49,50)51)40-39-18-4-8-22(9-5-18)55(46,47)48/h1-15,43H,(H,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54)(H2,34,35,36,37,38)
• InChI Key： HQJHJHDBSIBEKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC2=NC(F)=NC(NC3=CC=C4C(=C3)C=C(S(O)(=O)=O)C(N=NC3=CC=C(N=NC5=CC=C(S(O)(=O)=O)C=C5)C=C3S(O)(=O)=O)=C4O)=N2)=C1

Computed Properties

• Exact Mass: 839.05366

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• PSA: 332.81
• pka: -1.51±0.50(Predicted)